D-Methionine methylsulfonium bromide

• IUPAC Name: [(3R)-3-amino-3-carboxypropyl]-dimethylsulfanium;bromide
• InChI: InChI=1S/C6H13NO2S.BrH/c1-10(2)4-3-5(7)6(8)9;/h5H,3-4,7H2,1-2H3;1H/t5-;/m1./s1
• InChI Key: CWRPHDXBTKMSKT-NUBCRITNSA-N
• Canonical SMILES: C[S+](C)CCC(C(=O)O)N.[Br-]
• Isomeric SMILES: C[S+](C)CC[C@H](C(=O)O)N.[Br-]
• Molecular Formula: C6H14BrNO2S
• Molecular Weight: 244.15 g/mol

Description

D-Methionine methylsulfonium bromide is a chemical compound with the molecular formula C6H14BrNO2S. It has a molecular weight of 244.15.

Synthesis Analysis

The synthesis of methionine-methylsulfonium salts has been reported in several ways. One method involves the reaction of methionine and methyl iodide or bromide in an acetic and formic acid solution to form methionine-methylsulfonium iodide or bromide. Another method involves the reaction of methionine and methyl iodide or dimethyl sulfate in an aqueous solution to form methionine methylsulfonium iodide or methosulfate.

Molecular Structure Analysis

The molecular structure of D-Methionine methylsulfonium bromide consists of carbon ©, hydrogen (H), bromine (Br), nitrogen (N), oxygen (O), and sulfur (S) atoms. The average mass of the molecule is 244.150 Da, and the monoisotopic mass is 242.992859 Da.

Chemical Reactions Analysis

D-Methionine methylsulfonium bromide can participate in various chemical reactions. For instance, in a new enzymatic colorimetric assay for total homocysteine, D-Methionine methylsulfonium bromide is used as a methyl group donor.

Physical And Chemical Properties Analysis

D-Methionine methylsulfonium bromide has a molecular weight of 244.15 g/mol. It has an estimated density of 1.397. The melting point of this compound is reported to be between 149-151 °C.

Scientific Research Applications

Heterocycle Synthesis Using Dimethyl Sulfoxide (DMSO)

Dimethyl sulfoxide (DMSO) plays a multifaceted role in organic synthesis. Beyond its use as a solvent, DMSO serves as a versatile reagent for constructing functionalized molecules. Specifically, DMSO can act as a carbon source, sulfur source, oxygen source, and even an oxidant. . Notably, D-Methionine methylsulfonium bromide contributes to this field by providing a valuable synthon for heterocycle construction. The compound’s unique properties enable cyclization reactions, making it a powerful tool for synthesizing diverse heterocyclic structures.

Homocysteine Assay Using Enzymatic Colorimetry

Homocysteine (Hcy) is associated with vascular diseases, and its accurate measurement is crucial for clinical diagnostics. Researchers have developed an enzymatic colorimetric assay for total homocysteine using D-Methionine methylsulfonium bromide. Here’s how it works:

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This method provides a reliable and efficient way to quantify total homocysteine levels in biological samples.

Biomedical Applications of Methionine-Based Systems

D-Methionine methylsulfonium bromide is part of the broader methionine family, which holds immense potential for biomedical applications. Researchers have explored various strategies based on methionine derivatives. .

Passivation of Perovskite Films

In materials science, methionine passivation has been investigated for enhancing the stability of perovskite films. .

Future Directions: Activators and Novel Reaction Pathways

To unlock further potential applications, researchers should focus on developing novel activators for DMSO. .

Safety and Hazards

The safety data sheet for DL-Methionine methylsulfonium bromide indicates that it can cause skin and eye irritation and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to use only outdoors or in a well-ventilated area.

Mechanism of Action

Target of Action

D-methionine, a related compound, is known to interact with methionine aminopeptidase 2 and a transcriptional regulator in the hth_3 family . These targets play crucial roles in protein synthesis and gene expression, respectively.

Mode of Action

It’s known that methionine derivatives can act as methyl donors in various biochemical reactions . In the presence of an enzyme, Hcy methyltransferase, D-Methionine methylsulfonium can transfer a methyl group to homocysteine, producing D-Methionine .

Biochemical Pathways

D-Methionine methylsulfonium bromide likely participates in methionine-related biochemical pathways. Methionine metabolism primarily involves three key metabolic pathways: the methionine cycle, transsulfuration pathway, and methionine salvage pathway . These pathways are crucial for various biological processes, including protein synthesis, polyamine synthesis, and one-carbon metabolism.

Result of Action

Methionine derivatives are known to have various effects, such as acting as precursors for essential biomolecules and playing roles in methylation reactions .

Action Environment

The action, efficacy, and stability of D-Methionine methylsulfonium bromide can be influenced by various environmental factors. For instance, the presence of other substances, pH levels, and temperature can affect the compound’s stability and activity .